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Compound of Interest

Compound Name: 4-Bromopyridazine

Cat. No.: B057311 Get Quote

An In-Depth Technical Guide to 4-Bromopyridazine: Synthesis, Commercial Availability, and

Applications in Drug Discovery

Introduction
4-Bromopyridazine is a halogenated heterocyclic compound of significant interest to the

scientific community, particularly those in pharmaceutical research and drug development. Its

structure, featuring a pyridazine ring substituted with a bromine atom, makes it a versatile and

highly reactive building block for the synthesis of complex molecular architectures. As an

important intermediate, the strategic incorporation of the 4-bromopyridazine moiety allows for

the construction of diverse chemical libraries, leading to the discovery of novel therapeutic

agents.[1][2][3]

This guide provides a comprehensive overview of 4-bromopyridazine, covering its synthesis,

commercial availability, chemical reactivity, and critical applications, with a focus on providing

practical insights for researchers and development professionals. While its synthesis can be

challenging and the market price is consequently high, its utility in modern organic synthesis

often justifies the cost.[4]

Physicochemical and Structural Information
4-Bromopyridazine is primarily identified by its unique chemical structure and properties.

These identifiers are crucial for sourcing, handling, and regulatory compliance.
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Property Value Source

IUPAC Name 4-bromopyridazine PubChem[5]

CAS Number 115514-66-4 PubChem[5]

Molecular Formula C₄H₃BrN₂ PubChem[5]

Molecular Weight 158.98 g/mol PubChem[5]

Appearance
Colorless liquid or solid

(context dependent)
General Knowledge

Synonyms Pyridazine, 4-bromo- PubChem[5]

Note: The compound is also frequently supplied as 4-Bromopyridazine Hydrobromide (CAS:

1220039-64-4), a more stable salt form.[6][7][8]

Industrial Synthesis Protocol
The synthesis of 4-bromopyridazine is noted to be difficult, which contributes to its high cost.

[4] An industrial preparation method has been developed to improve yield and scalability,

starting from the readily available raw material 3,6-dichloropyridazine.[4]

Four-Step Industrial Synthesis Workflow:
An patented industrial method outlines a robust pathway to produce 4-bromopyridazine with

high yield.[4]

Chlorination: 3,6-dichloropyridazine is first chlorinated to produce 3,4,6-trichloropyridazine as

a white powder.

Hydroxylation: The resulting 3,4,6-trichloropyridazine is treated with a 5-15% sodium

hydroxide (NaOH) solution and heated under reflux at 100°C for 4-10 hours. The pH is then

adjusted to 1.0 with hydrochloric acid (HCl) to crystallize the product, yielding 3,6-dichloro-4-

hydroxypyridazine.[4]

Dechlorination: The 3,6-dichloro-4-hydroxypyridazine intermediate is then processed to

remove the chlorine atoms, resulting in 4-hydroxypyridazine.
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Bromination: In the final step, the 4-hydroxypyridazine is brominated to yield the target

compound, 4-bromopyridazine.

This multi-step process is designed for industrial application, balancing reaction efficiency with

the availability of starting materials.[4]

Industrial Synthesis of 4-Bromopyridazine

3,6-Dichloropyridazine

3,4,6-Trichloropyridazine

 Step 1: Chlorination 

3,6-Dichloro-4-hydroxypyridazine

 Step 2: Hydroxylation (NaOH, HCl) 

4-Hydroxypyridazine

 Step 3: Dechlorination 

4-Bromopyridazine (Final Product)

 Step 4: Bromination 

Click to download full resolution via product page

Caption: Workflow for the industrial synthesis of 4-Bromopyridazine.

Spectroscopic Characterization
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Confirmation of the final product's identity is typically achieved through Nuclear Magnetic

Resonance (NMR) spectroscopy. The ¹H NMR spectrum provides a definitive fingerprint of the

molecule.

¹H NMR (400 MHz, DMSO-d₆): δ 9.495 (m, 1H), 9.133 (m, 1H), 8.11 (m, 1H).[4]

Further analytical data, such as HPLC and LC-MS, are often available from commercial

suppliers to verify purity.[9]

Commercial Availability and Suppliers
4-Bromopyridazine and its hydrobromide salt are available from a range of specialized

chemical suppliers. The hydrobromide form is often preferred for its enhanced stability and

ease of handling. Researchers can procure this intermediate in various quantities, from

milligrams for initial screening to larger quantities for scale-up operations.

Supplier Product Form Purity/Grade Notes

Sigma-Aldrich 4-Bromopyridazine

Not specified; sold

"as-is" for discovery

research

Buyer assumes

responsibility for purity

confirmation.[10]

Apollo Scientific
4-Bromopyridazine

HBr
95%

Available in 250mg to

10g quantities.[7]

Santa Cruz Biotech
4-Bromopyridazine

HBr
Research Grade

Biochemical for

proteomics research.

[6]

United States Bio
4-Bromopyridazine

HBr
Highly Purified Stored at 4°C.[8]

Finetech Industry
4-Bromopyridazine

HBr
High Quality

Custom synthesis and

bulk quantities

available.[11]

BLD Pharm
4-Bromopyridazine

HBr
Specification available

Provides NMR, HPLC,

LC-MS

documentation.[9]
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Pricing is variable and reflects the compound's complex synthesis. For instance, prices from

Apollo Scientific for the hydrobromide salt range from approximately £59.00 for 250mg to

£872.00 for 10g, highlighting its status as a high-value intermediate.[7]

Chemical Reactivity and Applications in Drug
Discovery
The true value of 4-bromopyridazine lies in its reactivity, which allows it to serve as a versatile

scaffold in medicinal chemistry. The carbon-bromine bond is particularly amenable to

palladium-catalyzed cross-coupling reactions, a cornerstone of modern drug synthesis.[2][12]

[13]

Key Reactions and Applications:
Cross-Coupling Reactions: It is an excellent substrate for Suzuki-Miyaura, Sonogashira, and

Mizoroki-Heck reactions.[12][13][14] These methods enable the facile introduction of aryl,

alkyl, and alkynyl groups at the 4-position of the pyridazine ring, creating diverse molecular

libraries for biological screening.[3][15]

Synthesis of APIs: The pyridazine heterocycle is a privileged structure in drug discovery,

known for its unique physicochemical properties, including a high dipole moment and dual

hydrogen-bonding capacity, which are crucial for drug-target interactions.[16] 4-
Bromopyridazine is a key intermediate in the synthesis of APIs targeting central nervous

system (CNS) disorders and viral infections.[2][3]

γ-Secretase Modulators: The hydrobromide salt is specifically cited for its use in preparing γ-

secretase modulators, which are investigated for applications in neurodegenerative diseases

like Alzheimer's.[1]
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Reactivity of 4-Bromopyridazine

4-Bromopyridazine

Suzuki Coupling
(Ar-B(OH)₂)

 Pd Catalyst 

Sonogashira Coupling
(R-C≡CH)

 Pd/Cu Catalyst 

Heck Coupling
(Olefins)

 Pd Catalyst 

Buchwald-Hartwig
(Amines)

 Pd or Ni Catalyst 

4-Aryl-pyridazines 4-Alkynyl-pyridazines 4-Alkenyl-pyridazines 4-Amino-pyridazines

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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